B1192871 HQK-1004

HQK-1004

Cat. No.: B1192871
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

HQK-1004 (arginine butyrate; CAS: 80407-72-3) is a small-molecule therapeutic developed by HemaQuest Pharmaceuticals for treating hematologic malignancies associated with viral infections, particularly Epstein-Barr virus (EBV)-positive lymphoid malignancies and lymphoproliferative disorders . Its molecular formula is C₁₀H₂₂N₄O₄, with a molecular weight of 262.31 g/mol . This compound functions as a histone deacetylase (HDAC) inhibitor, modulating gene expression by altering chromatin structure, thereby inducing apoptosis in malignant cells .

Properties

IUPAC Name

NONE

Appearance

Solid powder

Purity

>98%

shelf_life

>5 years if stored properly

solubility

Soluble in DMSO, not in water

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Synonyms

HQK1004;  HQK 1004;  HQK-1004;  SCFA HQK1004;  SCFA HQK 1004;  SCFA HQK-1004

Origin of Product

United States

Comparison with Similar Compounds

Research Findings and Challenges

Efficacy Data

  • Phase 2a Trial (HQP-1004-EB-03) : Partial responses were observed in 40% of EBV+ lymphoma patients, with a median progression-free survival of 6 months. Toxicity profiles were manageable, primarily grade 1-2 nausea and fatigue .

Challenges in Development

  • Formulation Stability : Arginine butyrate’s hygroscopic nature complicates storage and dosing, unlike more stable analogues like sodium butyrate .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.